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Introduction

2,7-Diacetylfluorene is a symmetrical aromatic ketone that has garnered significant interest
within the scientific community. Its rigid, planar fluorene core, functionalized with acetyl groups
at the 2 and 7 positions, imparts unique electronic and structural characteristics. This guide
provides an in-depth overview of 2,7-diacetylfluorene, covering its fundamental properties,
synthesis, reactivity, and diverse applications, with a particular focus on its role in materials
science and as a precursor for advanced organic molecules.

Core Properties of 2,7-Diacetylfluorene

The fundamental physicochemical properties of 2,7-diacetylfluorene are crucial for its
application in various scientific domains. Its identity is unequivocally established by its
Chemical Abstracts Service (CAS) Registry Number: 961-27-3[1][2][3].

A summary of its key properties is presented in the table below:
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Property Value Source(s)
CAS Number 961-27-3 [1][21[3]
Molecular Formula C17H1402 [1][2]
Molecular Weight 250.29 g/mol [11[2]
Melting Point 173 °C [2]
Boiling Point 459.6 £ 38.0 °C at 760 mmHg [2]
Density 1.2+0.1 g/cm3 [2]
Flash Point 171.0+23.8°C [2]
Appearance NOF explicitly stated, likely a

solid at room temperature
Solubility Not explicitly detailed in the

provided results

Synthesis and Reactivity

The fluorene scaffold is amenable to functionalization at several positions, with the 2, 7, and 9
positions being the most reactive. The synthesis of 2,7-diacetylfluorene typically involves
electrophilic substitution reactions on the fluorene ring system[4].

A generalized synthetic workflow for the preparation of 2,7-diacetylfluorene and its derivatives
is outlined below. This often starts from fluorene or a pre-functionalized fluorene derivative.

Bromination 2,7-Dibromofluorene Acetylation (e.g., Friedel-Crafts) | 2,7-Diacetylfluorene Further Reactions Functional Derivatives

Click to download full resolution via product page
Caption: Generalized synthetic pathway to 2,7-diacetylfluorene and its derivatives.

The acetyl groups in 2,7-diacetylfluorene are versatile handles for a wide array of chemical
transformations. These reactive sites allow for the construction of more complex molecules,
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making it a valuable building block in organic synthesis. For instance, the acetyl groups can
undergo condensation reactions to form Schiff bases or be used in cross-coupling reactions to
extend the conjugated system[5].

Key Applications in Research and Development

The unique photophysical and electronic properties of the fluorene core, combined with the
reactivity of the acetyl groups, make 2,7-diacetylfluorene a compound of interest in several
advanced applications.

Materials Science and Organic Electronics

Fluorene derivatives are well-known for their blue-light emission and high charge-carrier
mobility, making them prime candidates for organic light-emitting diodes (OLEDs) and other
organic electronic devices[6][7]. 2,7-Diacetylfluorene serves as a key reactant in the synthesis
of (dioxaborine)fluorene derivatives, which are utilized in the fabrication of light-emitting
diodes[1]. The acetyl groups can be modified to tune the electronic properties of the resulting
polymers and small molecules, influencing their electroluminescent characteristics.

The synthesis of sterically hindered 2,7-diaryl fluorenes via Suzuki-Miyaura cross-coupling
reactions highlights the utility of fluorene derivatives in creating materials with specific
photophysical properties[8]. While this example uses a dichloro-derivative, the principle of
functionalizing the 2 and 7 positions is central to developing novel organic materials.

Precursor for Biologically Active Molecules

The fluorene scaffold is also found in molecules with interesting biological activities. For
example, derivatives of 2,7-diaminofluorene have been investigated as potent inhibitors of the
Hepatitis C virus[5]. Although not a direct application of 2,7-diacetylfluorene, this
demonstrates the potential of the 2,7-disubstituted fluorene core in medicinal chemistry and
drug development. The acetyl groups could potentially be converted to other functional groups,
such as amines, to access a diverse range of bioactive compounds.

Safety and Handling

As with any chemical substance, proper safety precautions must be observed when handling
2,7-diacetylfluorene. The available safety data indicates that it can cause skin, eye, and
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respiratory irritation[2][9].

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection[2][9].

Ventilation: Use only outdoors or in a well-ventilated area[9].

Handling: Avoid breathing dust, mist, or gas. Wash skin thoroughly after handling[2][9].

Storage: Store in a cool, dry place in a tightly closed container[2].

In case of exposure, it is crucial to seek medical attention. For eye contact, flush with plenty of
water for at least 15 minutes. For skin contact, wash with soap and water. If inhaled, move the
person to fresh air[2][9].

Conclusion

2,7-Diacetylfluorene is a valuable and versatile chemical compound with a well-defined set of
properties. Its utility as a building block in the synthesis of advanced materials for organic
electronics, particularly OLEDs, is a significant area of current research. Furthermore, the
reactivity of its acetyl groups opens up possibilities for the creation of novel compounds with
potential applications in medicinal chemistry. As research into fluorene-based materials
continues to expand, the importance of 2,7-diacetylfluorene as a key intermediate is likely to
grow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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